(3R)-5-Chloro-6-fluoro-2,3-dihydrobenzo[B]furan-3-ylamine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: (3R)-5-chloro-6-fluoro-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C8H7ClFNO/c9-5-1-4-7(11)3-12-8(4)2-6(5)10/h1-2,7H,3,11H2/t7-/m0/s1
• InChI Key: ACTPJNVSXJBPTF-ZETCQYMHSA-N
• Isomeric SMILES: C1[C@@H](C2=CC(=C(C=C2O1)F)Cl)N
• Canonical SMILES: C1C(C2=CC(=C(C=C2O1)F)Cl)N

Description

(3R)-5-Chloro-6-fluoro-2,3-dihydrobenzo[B]furan-3-ylamine is a chiral dihydrobenzofuran derivative characterized by a fused bicyclic structure. The compound features a 2,3-dihydrobenzo[b]furan core with a (3R)-configured amine at position 3, a chlorine substituent at position 5, and a fluorine atom at position 6. Its stereochemistry and substitution pattern make it a critical intermediate in pharmaceutical synthesis, particularly for serotonin receptor-targeting agents like Prucalopride .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-5-Chloro-6-fluoro-2,3-dihydrobenzo[B]furan-3-ylamine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzo[b]furan Ring: The initial step involves the cyclization of a suitable precursor to form the benzo[b]furan ring. This can be achieved through various methods such as the cyclization of ortho-hydroxyaryl ketones.

Introduction of Halogen Atoms: The chlorine and fluorine atoms are introduced through halogenation reactions. Chlorination and fluorination can be performed using reagents like thionyl chloride (SOCl2) and elemental fluorine (F2) or other fluorinating agents.

Amination: The introduction of the amine group at the 3rd position is achieved through amination reactions. This can involve the use of amine precursors and catalysts to facilitate the formation of the desired amine group.

Industrial Production Methods

Industrial production of (3R)-5-Chloro-6-fluoro-2,3-dihydrobenzo[B]furan-3-ylamine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include:

Continuous Flow Synthesis: Utilizing continuous flow reactors to enhance reaction efficiency and scalability.

Catalysis: Employing catalysts to improve reaction rates and selectivity.

Purification: Implementing purification techniques such as crystallization, distillation, and chromatography to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

(3R)-5-Chloro-6-fluoro-2,3-dihydrobenzo[B]furan-3-ylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms, potentially altering the functional groups.

Substitution: The halogen atoms (chlorine and fluorine) can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Formation of benzo[b]furan oxides.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted benzo[b]furan derivatives with different functional groups.

Scientific Research Applications

(3R)-5-Chloro-6-fluoro-2,3-dihydrobenzo[B]furan-3-ylamine has various scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3R)-5-Chloro-6-fluoro-2,3-dihydrobenzo[B]furan-3-ylamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating enzymes involved in various biochemical pathways.

Receptor Interaction: Binding to specific receptors on cell surfaces, modulating cellular responses.

Signal Transduction: Affecting intracellular signaling pathways, leading to changes in gene expression and cellular functions.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Key Structural and Functional Attributes of Related Compounds

Compound Name	Core Structure	Substituents	Functional Groups	Applications	References
(3R)-5-Chloro-6-fluoro-2,3-dihydrobenzo[B]furan-3-ylamine	2,3-Dihydrobenzo[b]furan	- Cl (C5) - F (C6) - NH₂ (C3, R-configuration)	Amine, Halogens	Pharmaceutical intermediate (e.g., Prucalopride synthesis)
(3R)-6-Fluoro-2,3-dihydrobenzo[B]furan-3-ylamine hydrochloride	2,3-Dihydrobenzo[b]furan	- F (C6) - NH₂·HCl (C3, R-configuration)	Amine (salt form), Halogen	Research chemical (pricing data available; no specific application cited)
Methyl 4-acetylamino-5-chloro-2,3-dihydrobenzo[b]furan-7-carboxylate	2,3-Dihydrobenzo[b]furan	- Cl (C5) - Acetylamino (C4) - COOMe (C7)	Ester, Amide, Halogen	Key intermediate in Prucalopride synthesis
3-Chloro-N-phenyl-phthalimide	Phthalimide (isoindole-1,3-dione)	- Cl (C3) - N-phenyl (C2)	Imide, Halogen, Aryl	Monomer for polyimide polymers

Key Observations:

Core Structure :

• The target compound and related dihydrobenzo[b]furan derivatives (rows 1–3) share a partially saturated furan ring, enabling conformational rigidity critical for receptor binding in drug candidates . In contrast, 3-chloro-N-phenyl-phthalimide (row 4) features a fully aromatic phthalimide core, prioritizing thermal stability for polymer applications .

Substituent Effects: Halogen Positioning: Chlorine at C5 in the target compound vs. C3 in the phthalimide derivative alters electronic properties and steric interactions. The 5-Cl/6-F combination in the target may enhance bioavailability compared to mono-halogenated analogs like the 6-fluoro derivative . Functional Groups: The free amine in the target compound contrasts with the acetylated amine (row 3) and hydrochloride salt (row 2), influencing solubility and reactivity in synthetic pathways .

Applications :

• Dihydrobenzo[b]furan derivatives are predominantly pharmaceutical intermediates, while phthalimides are utilized in high-performance polymers .

Pharmacological and Industrial Implications

• Pharmaceutical Intermediates : The target compound’s halogenation pattern and stereochemistry optimize binding to serotonin 5-HT₄ receptors, a feature leveraged in Prucalopride’s design .
• Polymer Chemistry : Phthalimide derivatives like 3-chloro-N-phenyl-phthalimide are valued for their thermal stability, enabling use in aerospace and electronics .